1-cyclopropyl-2-phenylpiperidin-4-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-2-phenylpiperidin-4-one involves the reaction of cyclopropylamine with phenylacetyl chloride, followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Cyclopropylamine", "Phenylacetyl chloride", "Sodium bicarbonate", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with phenylacetyl chloride in the presence of sodium bicarbonate in methanol to form the intermediate N-phenylacetylcyclopropylamine.", "Step 2: The intermediate is then cyclized by heating in ethyl acetate and water to form 1-cyclopropyl-2-phenylpiperidin-4-one.", "Step 3: The product is purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
1909306-32-6 |
Molecular Formula |
C14H17NO |
Molecular Weight |
215.3 |
Purity |
85 |
Origin of Product |
United States |
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